(8S)-2-Acetyl-6-amino-8-(3-methoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S)-2-Acetyl-6-amino-8-(3-methoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494791-96-7
VCID:
VC0459199
InChI:
InChI=1S/C24H25N5O3/c1-4-9-32-20-6-5-16(10-21(20)31-3)22-19-12-29(15(2)30)8-7-17(19)18(11-25)23(28)24(22,13-26)14-27/h5-7,10,19,22H,4,8-9,12,28H2,1-3H3/t19?,22-/m1/s1
SMILES:
CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OC
Molecular Formula:
C24H25N5O3
Molecular Weight:
431.5g/mol
(8S)-2-Acetyl-6-amino-8-(3-methoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 494791-96-7
Main Products
VCID: VC0459199
Molecular Formula: C24H25N5O3
Molecular Weight: 431.5g/mol
| CAS No. | 494791-96-7 |
|---|---|
| Product Name | (8S)-2-Acetyl-6-amino-8-(3-methoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C24H25N5O3 |
| Molecular Weight | 431.5g/mol |
| IUPAC Name | (8S)-2-acetyl-6-amino-8-(3-methoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C24H25N5O3/c1-4-9-32-20-6-5-16(10-21(20)31-3)22-19-12-29(15(2)30)8-7-17(19)18(11-25)23(28)24(22,13-26)14-27/h5-7,10,19,22H,4,8-9,12,28H2,1-3H3/t19?,22-/m1/s1 |
| Standard InChIKey | DVGAKCRXQWQNPA-AVKWCDSFSA-N |
| Isomeric SMILES | CCCOC1=C(C=C(C=C1)[C@@H]2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OC |
| SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OC |
| Canonical SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OC |
| PubChem Compound | 11838438 |
| Last Modified | Nov 11 2021 |
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